Cas no 4430-36-8 (Erucin)

Erucin structure

Product Name:Erucin

CAS No:4430-36-8

MF:C₆H₁₁NS₂

MW:161.288238763809

CID:331796

PubChem ID:78160

Update Time:2025-04-19

Erucin Chemical and Physical Properties

Names and Identifiers

- Butane,1-isothiocyanato-4-(methylthio)-
- 4-(Methylthiol)-1-(isothiocyanato)butane
- 1-isothiocyanato-4-methylsulfanylbutane
- 4-(Methylthiol)-1-(i
- Erucin
- 1-isothiocyanato-4-methylthiobutane
- 4-methylthiobutyl isothiocyanate
- CHEBI:180130
- Q27275769
- CTE370DL3U
- AR1G3839
- 4-(METHYLTHIO)BUTYL ISOTHIOCYANATE [FHFI]
- 4-(Methylthio)butyl isothiocyanate
- SCHEMBL435774
- NS00122221
- BDBM50104737
- AT33616
- Isothiocyanic acid, 4-(methylthio)butyl ester
- FEMA NO. 4414
- AKOS006278172
- 1-isothiocyanato-4-(methylthio)-butane
- 4430-36-8
- (4-isothiocyanatobutyl)(methyl)sulfane
- CCRIS9056
- UNII-CTE370DL3U
- Butane, 1-isothiocyanato-4-(methylthio)-
- CCRIS-9056
- CS-0081434
- AR 1G3839
- CCRIS 9056
- E1455
- CHEMBL2151143
- 1-isothiocyanato-4-(methylsulfanyl)butane
- DTXSID80196117
- 1-isothiocyanato-4-methylsulanylbutane
- FT-0672238
- erucin;1-isothiocyanato-4-(methylthio)butane
- AR-1G3839
- HY-121323
- DTXCID90118608
- DA-49734
- MFCD01656048
- 1-Isothiocyanato-4-(methylsulphanyl)butane
- 4-methyl thiobutyl isothiocyanate
- CCRIS 9056(Erucin)?
- Inchi： 1S/C6H11NS2/c1-9-5-3-2-4-7-6-8/h2-5H2,1H3
- InChI Key： IHQDGXUYTSZGOG-UHFFFAOYSA-N
- SMILES： S(C)CCCCN=C=S

Computed Properties

Exact Mass: 161.03300
Monoisotopic Mass: 161.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 5
Complexity: 97.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69.8A^2
XLogP3: 3

Experimental Properties

Density: 1.03
Boiling Point: 90-92°C/0.6 Torr
Flash Point: 105.4°C
Refractive Index: 1.53
PSA: 69.75000
LogP: 2.23240
FEMA: 4414 | 4-(METHYLTHIO)BUTYL ISOTHIOCYANATE

Erucin Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Erucin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC33443-100 mg	CCRIS 9056(Erucin)	4430-36-8	>98%	100mg	$650.0	2022-03-01
DC Chemicals	DC33443-250 mg	CCRIS 9056(Erucin)	4430-36-8	>98%	250mg	$1100.0	2022-03-01
DC Chemicals	DC33443-1g	CCRIS 9056(Erucin)	4430-36-8		1g	$2200.0	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71492-10mg	Erucin	4430-36-8	98%	10mg	￥740.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71492-25mg	Erucin	4430-36-8	98%	25mg	￥1383.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71492-50mg	Erucin	4430-36-8	98%	50mg	￥2571.00	2022-04-26
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1455-50MG	Erucin	4430-36-8	>98.0%(GC)	50mg	¥445.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1455-250MG	Erucin	4430-36-8	>98.0%(GC)	250mg	¥990.00	2024-04-16
eNovation Chemicals LLC	Y1265067-10mg	ERUCIN	4430-36-8	98%	10mg	$200	2023-09-04
eNovation Chemicals LLC	Y1265067-50mg	ERUCIN	4430-36-8	98%	50mg	$115	2024-06-06

Erucin Suppliers

Amadis Chemical Company Limited

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(CAS:4430-36-8)Erucin

Order Number:A1029212

Stock Status:in Stock

Quantity:50mg

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:37

Price ($):226.0

Email:sales@amadischem.com

Product Official Link

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3. Distributions of carbon and nitrogen in the products from hydrothermal liquefaction of low-lipid microalgae

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4. Enantiomorphic symmetry breaking in crystallization of molten sodium chlorate†

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5. Emerging investigators

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